4-methoxy-N-{3-[(4-methoxybenzoyl)amino]-2,2-dimethylpropyl}benzamide

• IUPAC Name: 4-methoxy-N-[3-[(4-methoxybenzoyl)amino]-2,2-dimethylpropyl]benzamide
• InChI: InChI=1S/C21H26N2O4/c1-21(2,13-22-19(24)15-5-9-17(26-3)10-6-15)14-23-20(25)16-7-11-18(27-4)12-8-16/h5-12H,13-14H2,1-4H3,(H,22,24)(H,23,25)
• InChI Key: WVGJIJNKPBFVMY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CNC(=O)C1=CC=C(C=C1)OC)CNC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C21H26N2O4
• DSSTOX Substance ID: DTXSID201184057
• Molecular Weight: 370.4 g/mol
• Solubility: 11 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 313382-42-2

Description

4-methoxy-N-{3-[(4-methoxybenzoyl)amino]-2,2-dimethylpropyl}benzamide is a chemical compound that belongs to the class of benzamides. It is commonly referred to as "compound X" in scientific literature. This compound has been extensively studied for its potential use in various scientific research applications due to its unique properties.

Mechanism of Action

The mechanism of action of 4-methoxy-N-{3-[(4-methoxybenzoyl)amino]-2,2-dimethylpropyl}benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins involved in the growth and proliferation of cancer cells and the inflammatory response.
Biochemical and Physiological Effects:
4-methoxy-N-{3-[(4-methoxybenzoyl)amino]-2,2-dimethylpropyl}benzamide has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-methoxy-N-{3-[(4-methoxybenzoyl)amino]-2,2-dimethylpropyl}benzamide in lab experiments is its unique properties, which make it a valuable tool for studying the mechanisms of cancer growth and inflammation. However, one of the limitations of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for research on 4-methoxy-N-{3-[(4-methoxybenzoyl)amino]-2,2-dimethylpropyl}benzamide. Some possible areas of research include further studies on its mechanism of action, its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders, and its potential use in combination with other drugs for the treatment of cancer and other diseases. Additionally, further studies on the toxicity of this compound are needed to ensure its safety for use in humans.

Synthesis Methods

The synthesis of 4-methoxy-N-{3-[(4-methoxybenzoyl)amino]-2,2-dimethylpropyl}benzamide involves several steps. The first step involves the reaction of 4-methoxybenzoic acid with thionyl chloride to form 4-methoxybenzoyl chloride. The second step involves the reaction of 4-methoxybenzoyl chloride with N,N-dimethyl-3-aminopropylamine to form N-{3-[(4-methoxybenzoyl)amino]-2,2-dimethylpropyl}benzamide. The final step involves the reaction of N-{3-[(4-methoxybenzoyl)amino]-2,2-dimethylpropyl}benzamide with methoxyamine hydrochloride to form 4-methoxy-N-{3-[(4-methoxybenzoyl)amino]-2,2-dimethylpropyl}benzamide.

Scientific Research Applications

4-methoxy-N-{3-[(4-methoxybenzoyl)amino]-2,2-dimethylpropyl}benzamide has been extensively studied for its potential use in various scientific research applications. It has been shown to have anti-tumor and anti-inflammatory properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.